Cas no 2007920-50-3 (tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate
• CAS No: 2007920-50-3
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 4633530
• Update Time: 2025-06-28

tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate
• Carbamic acid, N-[[(2R,4R)-4-fluoro-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester, rel-

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-6-8-4-7(11)5-12-8/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： BLEBGRGBFNZIIP-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1C[C@@H](F)CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate

tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate: A Comprehensive Overview

tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate, also known by its CAS number 2007920-50-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a fluorinated pyrrolidine ring. The stereochemistry at the 2S and 4S positions of the pyrrolidine ring plays a crucial role in determining the compound's biological activity and selectivity.

The synthesis of tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate involves a series of well-defined organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the precise control of the stereochemistry at the 2S and 4S positions, which is essential for optimizing the compound's pharmacokinetic properties. Researchers have employed various chiral catalysts and auxiliary reagents to achieve high enantiomeric excess in the synthesis process.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The fluorinated pyrrolidine ring is known to impart favorable pharmacokinetic properties such as increased lipophilicity and improved metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzyme targets, making them valuable leads in drug discovery programs.

In terms of structural analysis, the compound's molecular weight is approximately 317.3 g/mol, with a molecular formula of C13H19FNO3. The presence of the tert-butyl group contributes to the molecule's bulkiness, which can influence its interactions with biological targets. Computational studies using molecular docking have revealed that the compound exhibits favorable binding affinities towards several G-protein coupled receptors (GPCRs), suggesting its potential role in modulating signaling pathways.

The stereochemistry at the 2S and 4S positions of the pyrrolidine ring has been shown to significantly impact the compound's bioavailability and efficacy. Recent research has highlighted that enantiomerically pure forms of this compound exhibit superior pharmacokinetic profiles compared to racemic mixtures. This underscores the importance of stereocontrol in medicinal chemistry and highlights the need for advanced synthetic methodologies to access enantiomerically enriched products.

Moreover, the fluorinated pyrrolidine ring introduces an element of rigidity into the molecule, which can enhance its binding interactions with target proteins. This structural feature has been exploited in designing analogs with improved potency and selectivity. For instance, substituent modifications at various positions on the pyrrolidine ring have been shown to modulate receptor binding affinities and functional responses.

In conclusion, tert-butyl N-{[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl}carbamate represents a valuable building block in organic synthesis with significant potential in drug discovery. Its unique structural features, coupled with advances in asymmetric synthesis techniques, make it an attractive candidate for developing novel therapeutic agents. As research continues to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems.